Cas no 2228728-82-1 (2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine
• CAS No: 2228728-82-1
• MF: C₉H₄F₇N
• MW: 259.123586654663
• CID: 6556401
• PubChem ID: 165850272
• Update Time: 2025-07-22

2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine
• 2228728-82-1
• EN300-1959943

• Inchi： 1S/C9H4F7N/c10-3-2(8(17)1-9(8,15)16)4(11)6(13)7(14)5(3)12/h1,17H2
• InChI Key： NMICFCYXLKUNMC-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=C(C(=C(C=1F)F)F)F)F)N)F

Computed Properties

• Exact Mass: 259.02319627g/mol
• Monoisotopic Mass: 259.02319627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine (CAS No. 2228728-82-1)

2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine is a fluorinated heterocyclic amine that has garnered significant attention in the field of medicinal chemistry due to its unique structural and electronic properties. This compound, identified by the CAS number 2228728-82-1, belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both fluorine and pentafluorophenyl substituents enhances its potential as a pharmacophore, contributing to improved metabolic stability, lipophilicity, and binding affinity.

The structure of 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine features a cyclopropane ring substituted with a difluoromethyl group and a pentafluorophenyl ring at the 1-position, connected to an amine functional group. This arrangement creates a highly electron-deficient system, which can interact favorably with biological targets such as enzymes and receptors. The cyclopropane moiety is particularly noteworthy, as it introduces rigidity into the molecule, which can enhance binding specificity and reduce conformational flexibility.

In recent years, there has been growing interest in the development of fluorinated compounds for medicinal applications. Fluorine atoms are known to influence various physicochemical properties of molecules, including solubility, permeability across biological membranes, and metabolic stability. The pentafluorophenyl group in this compound is particularly interesting because it provides a strong electron-withdrawing effect, which can modulate the reactivity and electronic distribution of the molecule. This feature has been exploited in the design of bioactive molecules that require precise control over their electronic properties.

One of the most compelling aspects of 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine is its potential as a building block for drug discovery. The cyclopropane ring is a well-known pharmacophore that has been incorporated into numerous drug candidates due to its ability to adopt specific conformations that fit into biological binding pockets. Additionally, the presence of both fluorine and pentafluorophenyl substituents suggests that this compound may exhibit enhanced interactions with biological targets compared to its non-fluorinated counterparts.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. For instance, fluorinated cyclopropanes have been shown to improve the pharmacokinetic profiles of drug candidates by increasing their metabolic stability and reducing their susceptibility to degradation by enzymes. The unique electronic properties of 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine make it an attractive candidate for further investigation in this context.

The synthesis of 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine presents several challenges due to the sensitivity of the fluorine-containing groups. However, advances in synthetic methodologies have made it possible to prepare such compounds with high yields and purity. One common approach involves the reaction of pentafluorobenzene derivatives with suitable cyclopropyl precursors under controlled conditions. These reactions often require specialized equipment and reagents but can yield valuable intermediates for further functionalization.

In terms of biological activity, preliminary studies suggest that 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, its structural features could allow it to interact with targets involved in inflammation or cancer progression. While more extensive research is needed to fully elucidate its biological profile, these initial findings underscore its potential as a lead compound for drug development.

The use of computational modeling techniques has also been instrumental in understanding the properties of 2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine. Molecular docking studies can predict how this compound might bind to biological targets at the atomic level, providing insights into its mechanism of action. These simulations can help guide further optimization efforts by identifying key interactions and structural modifications that could enhance its potency and selectivity.

Future directions for research on CAS No. 2228728-82-1 include exploring its potential in therapeutic applications such as oncology and immunology. The unique combination of structural features makes it a versatile scaffold for designing molecules with tailored biological activities. Additionally, investigating its interactions with other functional groups or metal ions could uncover novel mechanisms of action that might be exploited for therapeutic benefit.

In conclusion,2,2-difluoro-1-(pentafluorophenyl)cyclopropan-1-amine represents an exciting opportunity for medicinal chemists seeking to develop innovative therapeutics. Its distinctive structure and promising biological profile position it as a valuable candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.